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Dilithium Azelate: A Technical Guide for
Researchers
Abstract
This technical guide provides a comprehensive overview of dilithium azelate, including its

chemical properties, synthesis, and known applications. While direct research into the

pharmacological applications of dilithium azelate is limited, this document explores its

potential therapeutic relevance by examining the well-established biological activities of its

constituent components: azelaic acid and lithium. This guide is intended for researchers,

scientists, and professionals in drug development who are interested in the potential

applications of this compound.

Introduction
Dilithium azelate is the dilithium salt of azelaic acid, a naturally occurring dicarboxylic acid.

While its primary industrial application is as a thickening agent in the manufacturing of lithium

complex greases, the compound holds potential interest for biomedical research due to the

known therapeutic effects of both the azelate and lithium ions. Azelaic acid is recognized for its

dermatological applications, including the treatment of acne and rosacea, and has been

investigated for its anti-cancer properties. Lithium is a well-established therapeutic agent for

bipolar disorder and has demonstrated neuroprotective effects. This guide summarizes the
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current knowledge on dilithium azelate and provides a theoretical framework for its potential in

drug development.

Chemical and Physical Properties
Dilithium azelate is a white crystalline powder.[1] Key quantitative data for the compound are

summarized in the table below.

Property Value Reference

CAS Number 38900-29-7 [2]

Molecular Formula C9H14Li2O4 [1]

Molecular Weight 200.09 g/mol [3]

IUPAC Name dilithium nonanedioate [3]

Synthesis of Dilithium Azelate
The synthesis of dilithium azelate is achieved through a straightforward acid-base reaction

between azelaic acid and a lithium base, typically lithium hydroxide. The reaction involves the

deprotonation of the two carboxylic acid groups of azelaic acid by the lithium hydroxide to form

the dilithium salt and water.

Experimental Protocol: Laboratory Scale Synthesis
This protocol describes a general method for the synthesis of dilithium azelate in a laboratory

setting.

Materials:

Azelaic acid (C9H16O4)

Lithium hydroxide monohydrate (LiOH·H2O)

Deionized water

Ethanol
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Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle

Condenser

Büchner funnel and filter flask

Vacuum source

Drying oven or desiccator

Procedure:

Dissolution: In a round-bottom flask, dissolve a known quantity of azelaic acid in a minimal

amount of warm ethanol.

Preparation of Lithium Hydroxide Solution: In a separate beaker, prepare a solution of lithium

hydroxide monohydrate in deionized water. A stoichiometric amount of lithium hydroxide (2

moles of LiOH for every 1 mole of azelaic acid) is required.

Reaction: Slowly add the lithium hydroxide solution to the stirred azelaic acid solution. An

exothermic reaction will occur.

Reflux: Attach a condenser to the flask and heat the mixture to reflux for 2-3 hours to ensure

the reaction goes to completion.

Cooling and Precipitation: Allow the reaction mixture to cool to room temperature. The

dilithium azelate will precipitate out of the solution. The precipitation can be further

encouraged by placing the flask in an ice bath.

Isolation: Collect the precipitate by vacuum filtration using a Büchner funnel.
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Washing: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials or impurities.

Drying: Dry the purified dilithium azelate in a drying oven at a low temperature or in a

desiccator under vacuum to a constant weight.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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